Cas no 2549024-44-2 (3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole)

• Product Name: 3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole
• CAS No: 2549024-44-2
• MF: C₁₃H₁₆N₄S
• MW: 260.357940673828
• CID: 5313489
• PubChem ID: 154829460
• Update Time: 2025-10-29

3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-3-methyl-2-[3-(methylthio)-2-pyrazinyl]-2H-indazole
• F6660-4900
• AKOS040713428
• 3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole
• 2549024-44-2

• Inchi： 1S/C13H16N4S/c1-9-10-5-3-4-6-11(10)16-17(9)12-13(18-2)15-8-7-14-12/h7-8H,3-6H2,1-2H3
• InChI Key： JEOHGWWLUIUZDZ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=NC=CN=1)N1C(C)=C2C(CCCC2)=N1

Computed Properties

• Exact Mass: 260.10956770g/mol
• Monoisotopic Mass: 260.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 433.0±45.0 °C(Predicted)
• pka: -1.65±0.10(Predicted)

Additional information on 3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole

Exploring the Potential of 3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2549024-44-2) in Modern Chemistry

The compound 3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2549024-44-2) is a fascinating heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a pyrazine ring and a tetrahydroindazole core, this compound presents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting various biological pathways, making it a subject of ongoing scientific exploration.

One of the key structural attributes of 3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole is the presence of a methylsulfanyl group attached to the pyrazine ring. This functional group is known to influence the compound's electronic properties and bioavailability, which are critical factors in drug design. The tetrahydroindazole moiety, on the other hand, is a privileged structure in medicinal chemistry, often associated with diverse pharmacological activities. These features make this compound a valuable candidate for further investigation in the context of small-molecule drug development.

In recent years, the scientific community has shown increasing interest in pyrazine derivatives due to their wide range of biological activities. The incorporation of a methylsulfanyl group in 3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole enhances its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer therapy. Kinase inhibitors are among the most searched topics in AI-driven drug discovery, reflecting the growing demand for targeted therapies with fewer side effects. This compound's unique structure positions it as a potential candidate for addressing unmet medical needs in oncology and other therapeutic areas.

The synthesis of 3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole involves sophisticated organic chemistry techniques, highlighting the importance of heterocyclic compound synthesis in modern pharmaceutical research. Researchers are actively exploring optimized synthetic routes to improve yield and purity, which are crucial for scaling up production. The compound's CAS number 2549024-44-2 serves as a unique identifier in chemical databases, facilitating its tracking in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

Beyond its potential therapeutic applications, 3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole has also attracted attention in material science. The pyrazine-indazole hybrid structure may exhibit interesting photophysical properties, making it a candidate for organic electronic materials. This dual potential in both life sciences and materials science underscores the versatility of this chemical entity, aligning with current trends in multidisciplinary research and convergence technology.

As the pharmaceutical industry continues to embrace computational chemistry and AI-assisted drug design, compounds like 3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole are benefiting from advanced molecular modeling techniques. These approaches allow researchers to predict the compound's binding affinity to various biological targets, accelerating the drug discovery process. The integration of machine learning algorithms in chemical research has made it possible to explore vast chemical spaces more efficiently, with this compound representing an interesting case study in rational drug design.

The future research directions for 3-methyl-2-[3-(methylsulfanyl)pyrazin-2-yl]-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2549024-44-2) may include detailed pharmacokinetic studies to evaluate its absorption, distribution, metabolism, and excretion properties. Additionally, researchers are likely to investigate its potential in combination therapies, particularly in the context of drug resistance challenges. As the scientific community continues to unravel the full potential of this compound, it may emerge as a valuable tool in addressing some of the most pressing challenges in modern medicine and materials science.